1-(2,5-dimethylphenyl)-4-[(4-methoxy-1-naphthyl)methyl]piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-[(4-methoxynaphthalen-1-yl)methyl]piperazine
• InChI: InChI=1S/C24H28N2O/c1-18-8-9-19(2)23(16-18)26-14-12-25(13-15-26)17-20-10-11-24(27-3)22-7-5-4-6-21(20)22/h4-11,16H,12-15,17H2,1-3H3
• InChI Key: LLJDFCUUSWGPMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC=C(C4=CC=CC=C34)OC
• Molecular Formula: C24H28N2O
• Molecular Weight: 360.5 g/mol

Description

1-(2,5-dimethylphenyl)-4-[(4-methoxy-1-naphthyl)methyl]piperazine, also known as MDPN, is a chemical compound that belongs to the class of piperazine derivatives. It has been the subject of scientific research due to its potential therapeutic applications in the treatment of various medical conditions.

Mechanism of Action

The exact mechanism of action of 1-(2,5-dimethylphenyl)-4-[(4-methoxy-1-naphthyl)methyl]piperazine is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the D2 receptor. This dual activity may contribute to its anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and physiological effects:
1-(2,5-dimethylphenyl)-4-[(4-methoxy-1-naphthyl)methyl]piperazine has been shown to affect various neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

1-(2,5-dimethylphenyl)-4-[(4-methoxy-1-naphthyl)methyl]piperazine has several advantages for use in lab experiments, including its high potency and selectivity for the 5-HT1A and D2 receptors. However, its complex synthesis method and limited availability may pose challenges for researchers.

Future Directions

There are several future directions for research on 1-(2,5-dimethylphenyl)-4-[(4-methoxy-1-naphthyl)methyl]piperazine, including further investigation of its mechanism of action and potential therapeutic applications. Additionally, the development of more efficient and cost-effective synthesis methods may enable wider use of the compound in scientific research.

Synthesis Methods

1-(2,5-dimethylphenyl)-4-[(4-methoxy-1-naphthyl)methyl]piperazine can be synthesized through a multi-step process that involves the reaction of 4-methoxy-1-naphthaldehyde with 2,5-dimethylphenylhydrazine to form the intermediate product. This intermediate is then reacted with formaldehyde and piperazine to yield the final product, 1-(2,5-dimethylphenyl)-4-[(4-methoxy-1-naphthyl)methyl]piperazine.

Scientific Research Applications

1-(2,5-dimethylphenyl)-4-[(4-methoxy-1-naphthyl)methyl]piperazine has been studied for its potential therapeutic applications in the treatment of various medical conditions, including anxiety, depression, and schizophrenia. The compound has been shown to have anxiolytic and antidepressant properties in animal models, and it has also been found to exhibit antipsychotic activity.